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Compound of Interest

Compound Name: 1-Tetradecanol

Cat. No.: B10858320 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of 1-Tetradecanol (also known as Myristyl Alcohol). Adherence to these

procedures is critical for ensuring a safe laboratory environment and minimizing risk to

personnel and the environment.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling 1-Tetradecanol, a comprehensive PPE strategy is mandatory to prevent skin

and eye contact, as well as inhalation of dust or vapors.

Recommended Personal Protective Equipment:
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles conforming to OSHA's

eye and face protection

regulations in 29 CFR

1910.133 or European

Standard EN166.[1][2]

Protects against dust particles

and potential splashes of

molten material.

Skin Protection

- Gloves: Wear appropriate

protective gloves.[1][3] Nitrile

or neoprene gloves are

generally suitable. Always

inspect gloves before use and

wash hands thoroughly after

handling.[4] - Clothing: Wear

appropriate protective clothing

to prevent skin exposure, such

as a lab coat or overalls.[1][5]

A P.V.C. apron may also be

used.[5]

Prevents direct skin contact

with the chemical, which can

cause irritation.[5]

Respiratory Protection

A particulate respirator is

recommended, especially

when handling the powder

form or when dust generation

is likely.[5] Follow OSHA

respirator regulations found in

29 CFR 1910.134 or European

Standard EN 149.[1]

Minimizes the inhalation of

airborne particles.

Facilities that store or utilize this material should be equipped with an eyewash facility and a

safety shower.[1]

Operational Plan: Step-by-Step Handling
Procedures
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1. Pre-Handling Preparations:

Ensure adequate ventilation in the work area. Local exhaust ventilation is required where

solids are handled as powders or crystals.[5]

Remove all potential ignition sources from the handling area.[5]

Have a spill kit readily accessible.

Clearly label all containers.[5]

2. Handling Solid 1-Tetradecanol:

Avoid generating dust.[5] Use dry clean-up procedures if any material is spilled.[5]

Minimize personal contact with the substance.[5]

Do not eat, drink, or smoke in the work area.[6]

3. Handling Molten 1-Tetradecanol:

1-Tetradecanol has a melting point of approximately 38-41°C.

When heating, use a well-ventilated area such as a fume hood.

Avoid overheating, as this can lead to the generation of hazardous vapors.

Handle hot containers with appropriate thermal protection.

Emergency Procedures: First Aid Measures
In the event of exposure, immediate action is crucial.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1] If irritation persists,

seek medical attention.[7]

Skin Contact

Remove contaminated clothing and shoes.[1]

Flush skin with plenty of soap and water for at

least 15 minutes.[1][8] Seek medical aid if

irritation develops or persists.

Inhalation

Remove from exposure and move to fresh air

immediately.[1] If breathing is difficult, give

oxygen. If not breathing, give artificial

respiration.[1] Seek medical attention.

Ingestion

Do NOT induce vomiting.[1] If the person is

conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water.[1] Never give

anything by mouth to an unconscious person.[1]

Call a poison control center or doctor for

treatment advice.

Spill and Disposal Plan: Environmental
Responsibility
1-Tetradecanol is classified as very toxic to aquatic life with long-lasting effects, making proper

spill management and disposal imperative.[6][7]

Spill Cleanup Protocol:

For Minor Spills:

Remove all ignition sources.[5]

Clean up spills immediately.[5]
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Wear appropriate PPE.[5]

Use dry clean-up procedures and avoid generating dust.[5]

Vacuum or sweep up the material and place it into a suitable, labeled container for waste

disposal.[1][5]

For Major Spills:

Evacuate the area and alert emergency responders.[5]

Contain the spillage to prevent it from entering drains or waterways.[5]

Follow the cleanup procedures for minor spills, using appropriate PPE, including respiratory

protection.

Disposal Plan:

All waste must be handled in accordance with local, state, and federal regulations.[5]

This material and its container must be disposed of as hazardous waste.[5]

Avoid release to the environment.[5]

Consult with your institution's environmental health and safety department for specific

disposal guidelines. Recycling may be an option for unused, uncontaminated material.[5]

Chemical and Physical Properties
A summary of key quantitative data for 1-Tetradecanol is provided below for easy reference.
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Property Value

CAS Number 112-72-1[6]

Molecular Formula C₁₄H₃₀O[6]

Molecular Weight 214.39 g/mol [9]

Appearance White solid[4]

Melting Point 38-41 °C[3]

Boiling Point 289 °C

Flash Point 140 °C (284 °F)[1]

Water Solubility Insoluble

Logical Workflow for Handling 1-Tetradecanol
The following diagram illustrates the step-by-step process for the safe handling of 1-
Tetradecanol, from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10858320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

